BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Liposomal
Encapsulation of (22R)-Budesonide for
Pulmonary Delivery

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: (22R)-Budesonide
Cat. No.: B15613620

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Budesonide, a potent glucocorticoid, is a cornerstone in the management of chronic
inflammatory airway diseases such as asthma and chronic obstructive pulmonary disease
(COPD). Its therapeutic efficacy is attributed to its high anti-inflammatory activity and airway
selectivity.[1] However, conventional inhaled formulations often require frequent administration,
which can lead to reduced patient adherence and potential side effects.[1] Liposomal
encapsulation of budesonide presents a promising strategy to overcome these limitations. By
encapsulating budesonide within lipid bilayers, it is possible to prolong its residence time in the
lungs, thereby enabling sustained drug release and potentially reducing dosing frequency and
systemic absorption.[1][2] This document provides detailed application notes and protocols for
the preparation and characterization of liposomal (22R)-Budesonide intended for pulmonary

delivery.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15613620#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10811423/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10811423/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10811423/
https://pubmed.ncbi.nlm.nih.gov/38283200/
https://www.benchchem.com/product/b15613620/docs?utm_src=pdf-body#application-notes-and-protocols-liposomal-encapsulation-of-22r-budesonide-for-pulmonary-delivery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Data Presentation: Physicochemical Properties of
Liposomal Budesonide Formulations

The following table summarizes quantitative data from various studies on liposomal
budesonide formulations, highlighting the impact of different lipid compositions and drug-to-lipid

ratios on the resulting physicochemical properties.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Lipid
# DruglLi Mean Polydis Encaps
Compos . . ) . Drug
Formula _ pid Particle persity ulation . Referen
. ition . . o Loading
tion ID Ratio Size Index Efficien ce
(molar (%)
. (wiw) (nm) (PDI) cy (%)
ratio)

DOTAP:
DOPE:C
BUD- HOL:DS 12763+ 0.27%
1:29.1 81.03 2.71 [1]
LNP-1 PE- 1.33 0.02
PEG200

0

DOTAP:
DOPE:C
BUD- HOL:DS 12763+ 0.27%
1:14.5 78.63 5.75 [1]
LNP-2 PE- 1.33 0.02
PEG200

0

DOTAP:
DOPE:C
BUD- HOL:DS
LNP-3 PE-
PEG200
0

1:7.3 - - 43.70 5.53 [1]

DPPC:D
2C-BUD 1:10 - - ~70-87 - [3]
MPC

DPPC:D
3C-BUD MPC:DS 1:10 - - ~70-87 - [3]
PC

Glycerol
218.2 + 925+
Bud-SLN  Monoste 1:10 - 58+0.3 [4]
6.6 0.52
arate
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Abbreviations: BUD: Budesonide; LNP: Lipid Nanopatrticle; DOTAP: 1,2-dioleoyl-3-
trimethylammonium-propane; DOPE: 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine; CHOL.:
Cholesterol; DSPE-PEG2000: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-
[methoxy(polyethylene glycol)-2000]; DPPC: 1,2-dipalmitoyl-sn-glycero-3-phosphocholine;
DMPC: 1,2-dimyristoyl-sn-glycero-3-phosphocholine; DSPC: 1,2-distearoyl-sn-glycero-3-
phosphocholine; SLN: Solid Lipid Nanopatrticle.

Experimental Protocols

Preparation of Budesonide-Loaded Liposomes by Thin-
Film Hydration

This protocol describes the preparation of budesonide-loaded liposomes using the
conventional thin-film hydration method.

Materials:

(22R)-Budesonide

e Phospholipids (e.g., DOTAP, DOPE, DPPC, DMPC, DSPC)
e Cholesterol

o DSPE-PEG2000 (for PEGylated liposomes)

e Chloroform

» Phosphate Buffered Saline (PBS), pH 7.4

e Rotary evaporator

e Sonicator (probe or bath)

Water bath

Procedure:

e Lipid Film Formation:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15613620/docs?utm_src=pdf-body#application-notes-and-protocols-liposomal-encapsulation-of-22r-budesonide-for-pulmonary-delivery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Dissolve the desired amounts of lipids (e.g., DOTAP, DOPE, Cholesterol, DSPE-
PEG2000) and (22R)-Budesonide in chloroform in a round-bottom flask.[1]

o Mix thoroughly to ensure complete dissolution.
o Attach the flask to a rotary evaporator.

o Evaporate the organic solvent under reduced pressure at a temperature above the lipid
phase transition temperature (e.g., 37°C) to form a thin, uniform lipid film on the inner
surface of the flask.[1]

o Continue evaporation for at least 1 hour after the film appears dry to remove any residual
solvent.

e Hydration:

o Hydrate the lipid film with pre-warmed PBS (pH 7.4) by rotating the flask in a water bath
set at a temperature above the lipid phase transition temperature for approximately 2
hours.[1] This process leads to the formation of multilamellar vesicles (MLVS).

¢ Size Reduction:

o To obtain smaller, more uniform liposomes (small unilamellar vesicles or SUVs), sonicate
the liposomal suspension. This can be done using a probe sonicator in an ice-water bath
for a defined period (e.g., 10 minutes at 100 W) or a bath sonicator.[1]

o Purification:

o To remove unencapsulated budesonide, centrifuge the liposomal suspension (e.g., at
1000 rpm) and pass the supernatant through a 0.45 um filter.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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